![molecular formula C13H11N3O B017688 1-Methyl-6-Phenyl-1,3-Dihydro-2h-Imidazo[4,5-B]pyridin-2-One CAS No. 914918-69-7](/img/structure/B17688.png)
1-Methyl-6-Phenyl-1,3-Dihydro-2h-Imidazo[4,5-B]pyridin-2-One
Overview
Description
“1-Methyl-6-Phenyl-1,3-Dihydro-2h-Imidazo[4,5-B]pyridin-2-One” is a chemical compound with the formula C₁₃H₁₁N₃O . It has a mass of 225.09±0 dalton . The compound is also known as a type of chemical entity .
Molecular Structure Analysis
The molecular structure of “1-Methyl-6-Phenyl-1,3-Dihydro-2h-Imidazo[4,5-B]pyridin-2-One” can be represented by the canonical SMILES string: CN1C2=C (NC1=O)N=CC (=C2)C3=CC=CC=C3 . This indicates that the compound contains a methyl group (CH3-) attached to an imidazole ring, which is further connected to a phenyl group .Scientific Research Applications
Nitration and Derivative Formation
Nitration of 1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one derivatives, including 1-Methyl-6-Phenyl-1,3-Dihydro-2h-Imidazo[4,5-B]pyridin-2-One, leads to the formation of nitro and dinitro compounds. These compounds are obtained by nitration at different temperatures and can be further processed into various halogen-substituted analogs, showcasing their potential for chemical modification and derivative synthesis (Smolyar et al., 2007).
Synthesis and Mutagenic Potency
The synthesis of structural isomers, including 1-Methyl-6-Phenyl-1,3-Dihydro-2h-Imidazo[4,5-B]pyridin-2-One, and their mutagenic potency has been evaluated. These compounds display varied mutagenic potential based on their structural features, which influence resonance between different molecular groups. This research contributes to understanding the mutagenic potential of such compounds (Chrisman et al., 2008).
Preparation Methods
New synthetic routes have been explored for the preparation of substituted imidazo[4,5-c]pyridin-2-ons. These methods start from different core compounds and involve various chemical reactions, illustrating the versatility in synthesizing derivatives of 1-Methyl-6-Phenyl-1,3-Dihydro-2h-Imidazo[4,5-B]pyridin-2-One (Bakke et al., 2003).
Corrosion Inhibition
Studies have explored derivatives of imidazo pyridine, including 1-Methyl-6-Phenyl-1,3-Dihydro-2h-Imidazo[4,5-B]pyridin-2-One, as corrosion inhibitors for materials like carbon steel. This research is crucial for understanding how these compounds interact with metal surfaces and their potential applications in corrosion prevention (Kubba & Al-Joborry, 2020).
Vibrational Spectra and Molecular Structure
The molecular structure and vibrational spectra of various imidazo pyridine derivatives have been studied using techniques like density functional theory (DFT). This research provides insights into the molecular characteristics and potential energy distribution, enhancing the understanding of their physical and chemical properties (Lorenc et al., 2008).
properties
IUPAC Name |
1-methyl-6-phenyl-3H-imidazo[4,5-b]pyridin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3O/c1-16-11-7-10(9-5-3-2-4-6-9)8-14-12(11)15-13(16)17/h2-8H,1H3,(H,14,15,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDYMCBRGMDRAPX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(NC1=O)N=CC(=C2)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90399990 | |
Record name | 1-Methyl-6-phenyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90399990 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-6-Phenyl-1,3-Dihydro-2h-Imidazo[4,5-B]pyridin-2-One | |
CAS RN |
120889-04-5 | |
Record name | 1-Methyl-6-phenyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90399990 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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